6-(4-(Fluoromethyl)-4-methylpiperidin-1-yl)pyridin-3-amine

• IUPAC Name: 6-[4-(fluoromethyl)-4-methylpiperidin-1-yl]pyridin-3-amine
• InChI: InChI=1S/C12H18FN3/c1-12(9-13)4-6-16(7-5-12)11-3-2-10(14)8-15-11/h2-3,8H,4-7,9,14H2,1H3
• InChI Key: UGCFATREXGGYNN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C2=NC=C(C=C2)N)CF
• Molecular Formula: C12H18FN3
• Molecular Weight: 223.29 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a palladium-catalyzed Suzuki cross-coupling reaction has been used to synthesize a series of novel pyridine derivatives. In this process, 5-bromo-2-methylpyridin-3-amine was reacted directly or via N-[5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids to produce these novel pyridine derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. For example, the FTIR and FT-Raman spectra of a new triazolopyridine derivative were recorded and analyzed using the B3LYP/6-311G (2d,2p) approach and the GAUSSIAN 16W program. The frontier molecular orbitals analysis, reactivity indices, molecular electrostatic potential, and dipole measurements were also carried out.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids produced a series of novel pyridine derivatives.